![molecular formula C15H18N2O2 B7470375 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one](/img/structure/B7470375.png)
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one, also known as Donepezil, is a medication used to treat Alzheimer's disease. This drug is a cholinesterase inhibitor that works by increasing the levels of acetylcholine in the brain. Donepezil is a highly researched drug that has been studied extensively for its therapeutic effects and mechanism of action.
Mechanism of Action
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one works by inhibiting the enzyme acetylcholinesterase, which breaks down acetylcholine in the brain. By inhibiting this enzyme, this compound increases the levels of acetylcholine in the brain, which is important for memory and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in patients with Alzheimer's disease. Additionally, this compound has been shown to increase the levels of acetylcholine in the brain, which is important for memory and cognitive function. This compound has also been shown to increase cerebral blood flow, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has several advantages for lab experiments. It is a well-studied drug with a known mechanism of action, making it a reliable tool for researchers. Additionally, this compound is readily available and can be easily administered to animal models. However, there are also limitations to using this compound in lab experiments. For example, the effects of this compound may vary depending on the animal model used, and it may not be effective in all cases.
Future Directions
For research on 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one include exploring its potential use in treating other neurological disorders and preventing Alzheimer's disease in high-risk individuals.
Synthesis Methods
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one can be synthesized through a multi-step process involving the reaction of various chemicals. The synthesis of this compound involves the reaction of 3,4-dihydro-2H-quinolin-1-one with chloroacetyl chloride to form 2-chloro-N-(3,4-dihydro-2H-quinolin-1-yl)acetamide. This compound is then reacted with pyrrolidine to form this compound.
Scientific Research Applications
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has been extensively studied for its therapeutic effects in treating Alzheimer's disease. Several clinical trials have shown that this compound can improve cognitive function and delay the progression of Alzheimer's disease. Additionally, this compound has been studied for its potential use in treating other neurological disorders such as Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c18-14-8-4-10-17(14)15(19)11-16-9-3-6-12-5-1-2-7-13(12)16/h1-2,5,7H,3-4,6,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLXLQYBRCUQPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)CC(=O)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.